Cas no 921502-98-9 (2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide)

• Product Name: 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide
• CAS No: 921502-98-9
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5960850
• PubChem ID: 27476133
• Update Time: 2025-06-08

2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide
• 2-[2-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• F2258-0704
• 921502-98-9
• 2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}-N-(3,5-dimethylphenyl)acetamide
• AKOS004975513
• 2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(3,5-dimethylphenyl)acetamide

• Inchi： 1S/C16H20N4O3S/c1-10-3-11(2)5-12(4-10)19-15(23)9-24-16-18-6-13(8-21)20(16)7-14(17)22/h3-6,21H,7-9H2,1-2H3,(H2,17,22)(H,19,23)
• InChI Key： VCNZLJNCLDAECF-UHFFFAOYSA-N
• SMILES： C(N)(=O)CN1C(SCC(NC2=CC(C)=CC(C)=C2)=O)=NC=C1CO

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 136Ų

Additional information on 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide

Introduction to Compound with CAS No. 921502-98-9 and Product Name: 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide

Compound with the CAS number 921502-98-9 and the product name 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this compound, particularly its imidazole core and sulfanyl group, make it a promising candidate for further investigation in various therapeutic areas.

The imidazole ring is a heterocyclic aromatic compound that is widely found in numerous bioactive molecules. Its presence in the structure of this compound suggests potential interactions with biological targets such as enzymes and receptors. The sulfanyl group, on the other hand, introduces a polar region that can enhance solubility and binding affinity. These features collectively contribute to the compound's pharmacological profile, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide structure has been explored for its potential in several therapeutic contexts. For instance, studies have indicated that imidazole derivatives can exhibit antimicrobial properties, making this compound a candidate for developing new antibiotics or antifungal agents.

Moreover, the presence of a carbamoyl group in the molecule suggests potential applications in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often a key strategy in drug design. The 3,5-dimethylphenyl moiety further enhances the molecular complexity and may contribute to the compound's ability to interact with specific target proteins.

Recent research has also highlighted the importance of hydroxymethyl groups in enhancing bioavailability and metabolic stability. The 5-(hydroxymethyl) substituent in this compound could be responsible for its favorable pharmacokinetic properties, allowing for better absorption and reduced degradation in vivo. This feature makes it particularly interesting for further development as a potential drug candidate.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to construct the complex framework of the molecule. These synthetic approaches not only highlight the skill required in pharmaceutical chemistry but also underscore the importance of robust methodologies in drug development.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. This includes in vitro assays to assess its interaction with target proteins and cellular models to evaluate its efficacy and toxicity. Such studies are essential for determining whether the compound has the potential to progress into clinical trials.

The 1H-imidazol-2-ylsulfanyl portion of the molecule is particularly noteworthy due to its ability to form hydrogen bonds with biological targets. Hydrogen bonding is a critical interaction mechanism that contributes to drug-receptor binding affinity. By incorporating this group into the structure, chemists aim to enhance the compound's ability to bind effectively to its intended target.

In conclusion, 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the imidazole core, sulfanyl group, carbamoyl moiety, hydroxymethyl substituent, and 3,5-dimethylphenyl group, make it a versatile scaffold with potential applications across multiple therapeutic areas. Continued research into this compound will likely yield valuable insights into its pharmacological properties and could lead to novel treatments for various diseases.